Cas no 120270-47-5 (phenanthren-9-yl trifluoromethanesulfonate)

• Product Name: phenanthren-9-yl trifluoromethanesulfonate
• CAS No: 120270-47-5
• MF: C₁₅H₉F₃O₃S
• MW: 326.290373563766
• CID: 2617007
• PubChem ID: 14174947
• Update Time: 2025-04-21

phenanthren-9-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• phenanthren-9-yl trifluoromethanesulfonate
• Methanesulfonic acid, trifluoro-, 9-phenanthrenyl ester
• SCHEMBL6937631
• DTXCID50507751
• XKWZLWKDYGSKCD-UHFFFAOYSA-N
• 120270-47-5
• DTXSID30556969

• Inchi： 1S/C15H9F3O3S/c16-15(17,18)22(19,20)21-14-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)14/h1-9H
• InChI Key： XKWZLWKDYGSKCD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=C2C=CC=CC2=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 326.02244980Da
• Monoisotopic Mass: 326.02244980Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 51.8Ų